N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N,N-diethyl-2-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C13H18N4O2S/c1-4-17(5-2)11(18)9-20-13-15-14-12(16(13)3)10-7-6-8-19-10/h6-8H,4-5,9H2,1-3H3
• InChI Key: OAAZAGXYQHDANS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CSC1=NN=C(N1C)C2=CC=CO2
• Molecular Formula: C13H18N4O2S
• Molecular Weight: 294.38 g/mol

Description

N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide, also known as ETAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. ETAA is a thioamide derivative of 1,2,4-triazole and has a furan ring attached to it.

Mechanism of Action

The exact mechanism of action of N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it is believed that N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide exerts its biological effects by modulating various signaling pathways in the body. For example, N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to inhibit the production of reactive oxygen species and to activate the Nrf2/ARE signaling pathway, which plays a crucial role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to exhibit a variety of biochemical and physiological effects. For example, N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to inhibit the production of pro-inflammatory cytokines and to reduce oxidative stress in cells. N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has also been shown to induce apoptosis in cancer cells and to inhibit the growth of tumors in animal models. In addition, N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to exhibit neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its relatively simple synthesis method. Another advantage is its potential applications in various fields, as discussed above. However, one limitation of using N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its low solubility in water, which may limit its use in certain applications.

Future Directions

There are many potential future directions for research on N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide. For example, further studies are needed to fully understand the mechanism of action of N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide and to identify its molecular targets. In addition, more research is needed to investigate the potential applications of N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide in materials science and environmental science. Finally, clinical trials are needed to investigate the potential therapeutic applications of N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide in various diseases.

Synthesis Methods

The synthesis of N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide involves the reaction of N,N-diethylthioacetamide with 5-(2-furyl)-4-methyl-1,2,4-triazole-3-thiol in the presence of a base. The reaction proceeds through the formation of an imidazole intermediate, which then undergoes cyclization to form N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide. The yield of N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide using this method is reported to be around 50%.

Scientific Research Applications

N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been investigated for its anti-inflammatory, antioxidant, and anticancer properties. In materials science, N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been used as a building block for the synthesis of novel materials with potential applications in optoelectronics and photovoltaics. In environmental science, N,N-diethyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been studied for its potential use as a corrosion inhibitor and as a sensor for heavy metal ions.